Introduction: The Role of Isotopic Labeling in Pharmaceutical Analysis
Introduction: The Role of Isotopic Labeling in Pharmaceutical Analysis
An In-Depth Technical Guide to Carbinoxamine-d6 Maleate: Structure, Synthesis, and Application
Carbinoxamine is a first-generation antihistamine of the ethanolamine class, recognized for its efficacy in treating allergic conditions such as hay fever and urticaria by acting as a histamine H1-receptor antagonist.[1][2][3] Like many pharmaceuticals, the precise quantification of carbinoxamine in biological matrices is fundamental to pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies. To achieve the highest degree of accuracy in such analyses, especially when using mass spectrometry, a stable isotope-labeled internal standard is the undisputed gold standard.
This guide provides a comprehensive technical overview of Carbinoxamine-d6 maleate, the deuterium-labeled analog of carbinoxamine. We will delve into its chemical structure, the rationale behind its design, methods of synthesis, analytical characterization, and its critical application as an internal standard in bioanalytical workflows. This document is intended for researchers, analytical scientists, and drug development professionals who require a deeper understanding of this essential analytical tool.
Chemical Structure and Physicochemical Properties
The efficacy of a stable isotope-labeled internal standard is predicated on it being chemically identical to the analyte, yet mass-distinguishable. Carbinoxamine-d6 maleate is designed precisely on this principle.
Core Molecular Structure
The parent molecule, carbinoxamine, possesses a distinct structure featuring a chiral center.[4] Its key components are:
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A pyridine ring and a p-chlorophenyl ring attached to a central chiral carbon.
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An ether linkage connecting the chiral center to an ethylamine side chain.
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A tertiary amino group (specifically, a dimethylamino group) at the terminus of the side chain.[1][5]
In Carbinoxamine-d6, the six hydrogen atoms on the two N-methyl groups of the dimethylamino moiety are replaced with deuterium atoms.[6][7] This specific placement is strategic; these positions are not typically susceptible to metabolic cleavage or in-source back-exchange, ensuring the isotopic label's stability throughout the analytical process. The molecule is supplied as a maleate salt to improve its solubility and stability.[8]
Caption: Chemical structure of Carbinoxamine-d6 Maleate.
Physicochemical Data
Accurate characterization is paramount. The key properties of Carbinoxamine-d6 maleate are summarized below.
| Property | Value | Source(s) |
| Chemical Name | 2-((4-chlorophenyl)(pyridin-2-yl)methoxy)-N,N-bis(methyl-d3)ethan-1-amine, maleate (1:1) | [6][7] |
| Molecular Formula | C₁₆H₁₃D₆ClN₂O · C₄H₄O₄ | [6][9] |
| Molecular Weight | 412.9 g/mol | [10][11] |
| Exact Mass | 412.1672 Da | [11][12] |
| CAS Number | 2747914-08-3 (d6 maleate); 1216872-59-1 (alternate) | [9][12][13] |
| Appearance | White to off-white solid | [8] |
| Solubility | Soluble in water, alcohol, chloroform, DMSO, and acetonitrile | [8][9] |
| Isotopic Enrichment | ≥98-99% atom % D | [9][10] |
| Storage | Store at -20°C for long-term stability | [12] |
Synthesis and Isotopic Labeling Strategy
The synthesis of carbinoxamine analogs typically follows a convergent pathway, which can be adapted for isotopic labeling.
General Synthetic Route
A common method for synthesizing the carbinoxamine backbone involves two key steps:
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Grignard Reaction: 4-chlorophenyl magnesium bromide is reacted with picolinaldehyde (pyridine-2-carbaldehyde) to form the secondary alcohol, (4-chlorophenyl)(pyridin-2-yl)methanol.[5]
-
Williamson Ether Synthesis: The resulting alcohol is deprotonated with a strong base (e.g., sodium hydride or sodium amide) and subsequently reacted with a 2-(dialkylamino)ethyl chloride derivative to form the final ether linkage.[14]
An alternative modern approach involves the direct α-C(sp³)–H 2-pyridylation of an appropriate ether precursor through a photocatalytic hydrogen atom transfer (HAT) mechanism.[15]
Introduction of the Deuterium Label
The key to synthesizing Carbinoxamine-d6 is the use of a deuterated building block in the ether synthesis step. Instead of using 2-(dimethylamino)ethyl chloride, the reaction is performed with its deuterated analog, 2-(N,N-di(methyl-d3)amino)ethyl chloride . This reagent is prepared beforehand using commercially available deuterated methyl sources (e.g., methyl-d3 iodide).
The causality behind this choice is clear: introducing the label at a late stage using a stable, pre-labeled fragment ensures high isotopic incorporation and simplifies purification, as the chromatographic properties of the deuterated and non-deuterated compounds are nearly identical.
Caption: Generalized synthesis workflow for Carbinoxamine-d6 Maleate.
Analytical Characterization and Self-Validating Protocols
To serve as a reliable internal standard, each batch of Carbinoxamine-d6 maleate must be rigorously characterized to confirm its identity, purity, and isotopic enrichment. This multi-step validation ensures the integrity of any quantitative data generated using it.
Structural Confirmation and Purity Assessment
A combination of chromatographic and spectroscopic techniques forms a self-validating system for quality control.
-
High-Performance Liquid Chromatography (HPLC): This is the primary technique for assessing chemical purity. A validated HPLC method, typically with UV detection, is used to separate the main compound from any residual starting materials, by-products, or degradants.[14] The purity is generally required to be >98%.
-
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) confirms the elemental composition by providing a highly accurate mass measurement. For Carbinoxamine-d6, the observed m/z for the protonated molecule [M+H]⁺ should correspond to the theoretical value (approx. 297.15), which is 6 mass units higher than the unlabeled carbinoxamine (approx. 291.12). This mass shift is the definitive confirmation of successful deuteration.
-
NMR Spectroscopy:
-
¹H NMR: Confirms the overall molecular structure. A key diagnostic feature is the significant reduction or complete absence of the singlet corresponding to the N(CH₃)₂ protons (typically around 2.2-2.3 ppm), directly proving the replacement of hydrogen with deuterium at these positions.
-
¹³C NMR: Provides a complete carbon skeleton map, which should be consistent with the proposed structure.
-
Caption: Workflow for analytical characterization and quality control.
Application in Quantitative Bioanalysis
The principal application of Carbinoxamine-d6 maleate is as an internal standard for the quantification of carbinoxamine in biological samples by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[6][9]
The Principle of Stable Isotope Dilution
The use of a stable isotope-labeled internal standard (SIL-IS) is the most robust method for quantitative mass spectrometry. The SIL-IS is added to the biological sample at a known concentration at the very beginning of the sample preparation process. Because the SIL-IS (Carbinoxamine-d6) is chemically identical to the analyte (Carbinoxamine), it experiences the exact same extraction loss, matrix effects, and ionization suppression or enhancement.
The mass spectrometer, however, can distinguish between the two based on their mass difference. The concentration of the analyte is determined by the ratio of the analyte's MS signal to the SIL-IS's signal. This ratio remains constant regardless of variations in sample handling or instrument performance, leading to exceptional precision and accuracy.
Experimental Protocol: Quantification of Carbinoxamine in Human Plasma
This protocol outlines a typical workflow for a pharmacokinetic study.
1. Preparation of Standards and Quality Controls (QCs):
- Prepare a stock solution of Carbinoxamine and Carbinoxamine-d6 maleate (IS) in methanol.
- Create a series of calibration standards by spiking blank human plasma with Carbinoxamine stock solution to cover the expected concentration range (e.g., 0.1 to 100 ng/mL).
- Prepare QC samples at low, medium, and high concentrations in the same manner.
2. Sample Preparation (Protein Precipitation):
- To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the IS working solution (e.g., 50 ng/mL Carbinoxamine-d6). Vortex briefly.
- Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.
- Vortex vigorously for 1 minute.
- Centrifuge at 10,000 x g for 10 minutes at 4°C.
- Transfer the supernatant to a clean vial for LC-MS/MS analysis.
3. LC-MS/MS Conditions:
- LC System: Standard HPLC or UHPLC system.
- Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
- Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.
- Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.
- MRM Transitions: Monitor the specific precursor-to-product ion transitions. These must be optimized experimentally.
- Carbinoxamine: m/z 291.1 → 167.1[16]
- Carbinoxamine-d6 (IS): m/z 297.1 → 167.1 (The fragment ion is often the same as the unlabeled compound, as the deuterium is not on the fragmented portion).
4. Data Analysis:
- Integrate the peak areas for both the analyte and the IS.
- Calculate the peak area ratio (Analyte Area / IS Area).
- Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.
- Determine the concentration of carbinoxamine in the unknown samples by interpolating their peak area ratios from the calibration curve.
Conclusion
Carbinoxamine-d6 maleate is more than just a deuterated molecule; it is a precision tool engineered for accuracy in pharmaceutical research. Its design, characterized by stable isotopic labeling at a non-labile position, makes it an ideal internal standard. Rigorous analytical characterization ensures its identity and purity, providing the trustworthiness required for regulated bioanalysis. By enabling the reliable quantification of carbinoxamine in complex biological matrices, Carbinoxamine-d6 maleate plays an indispensable role in advancing our understanding of the drug's pharmacokinetic profile and ensuring its safe and effective therapeutic use.
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